1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine

• Molecular Formula: C18H18ClFN2O
• Molecular Weight: 332.8 g/mol
• IUPAC Name: [4-[(4-chlorophenyl)methyl]piperazin-1-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C18H18ClFN2O/c19-16-6-4-14(5-7-16)13-21-8-10-22(11-9-21)18(23)15-2-1-3-17(20)12-15/h1-7,12H,8-11,13H2
• InChI Key: NIKOYIAJYUUUKZ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)C(=O)C3=CC(=CC=C3)F

Description

1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine, also known as CBFP, is a chemical compound that has gained significant attention in the scientific research community due to its potential use in the development of new drugs. CBFP is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further study. In

Scientific Research Applications

1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has been studied for its potential use in the development of new drugs. It has been shown to have activity against a range of targets, including dopamine receptors, serotonin receptors, and adrenergic receptors. 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has also been investigated for its potential use in the treatment of various neurological disorders, including depression, anxiety, and schizophrenia.

Mechanism of Action

The mechanism of action of 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine is not fully understood, but it is believed to involve the modulation of neurotransmitter activity in the brain. 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has been shown to bind to several different types of receptors, including dopamine receptors, serotonin receptors, and adrenergic receptors. This binding activity may lead to changes in the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine, which can affect mood, cognition, and behavior.
Biochemical and Physiological Effects:
1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has been shown to have a range of biochemical and physiological effects. It has been reported to increase dopamine and serotonin levels in the brain, which can lead to improvements in mood and cognition. 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has also been shown to have anxiolytic and antipsychotic effects, making it a promising candidate for the treatment of anxiety and schizophrenia. Additionally, 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has been shown to have anti-inflammatory and antioxidant properties, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been shown to have activity against a range of targets. 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine is also relatively stable and can be stored for extended periods of time. However, 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has some limitations for use in lab experiments. It is not highly selective for specific targets, which can make it difficult to study the effects of 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine on individual receptors. Additionally, 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has not been extensively studied in vivo, which limits our understanding of its potential therapeutic applications.

Future Directions

There are several future directions for research on 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine. One area of interest is the development of more selective 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine analogs that can target specific receptors. Additionally, further studies are needed to investigate the in vivo effects of 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine and its potential therapeutic applications. 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine may also have applications in the treatment of various diseases, including neurodegenerative diseases and cancer, and further research is needed to explore these possibilities. Finally, the development of new synthesis methods for 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine and its analogs may lead to more efficient and cost-effective production of these compounds.
Conclusion:
In conclusion, 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine is a promising compound that has gained significant attention in the scientific research community. Its potential use in the development of new drugs and treatment of various diseases makes it a promising candidate for further study. The synthesis method of 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine is relatively straightforward, and it has been shown to have a range of biochemical and physiological effects. While 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has some limitations for use in lab experiments, there are several future directions for research that may lead to new discoveries and applications for this compound.

Synthesis Methods

The synthesis of 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine involves the reaction of 4-chlorobenzylamine and 3-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with piperazine to yield 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine. The synthesis of 1-(4-Chlorobenzyl)-4-(3-fluorobenzoyl)piperazine has been reported in several scientific publications, and the procedure is relatively straightforward.